3-(Benzyloxy)picolinoyl chloride

• Molecular Formula: C13H10ClNO2
• Molecular Weight: 247.67 g/mol
• IUPAC Name: 3-phenylmethoxypyridine-2-carbonyl chloride
• InChI: InChI=1S/C13H10ClNO2/c14-13(16)12-11(7-4-8-15-12)17-9-10-5-2-1-3-6-10/h1-8H,9H2
• InChI Key: VBCCAKZSAHUYOE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=C(N=CC=C2)C(=O)Cl

Description

3-(Benzyloxy)picolinoyl chloride is a heterocyclic acyl chloride derivative featuring a benzyl-protected hydroxyl group at the meta position of the picolinic acid backbone.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(Benzyloxy)picolinoyl chloride typically involves the reaction of 3-hydroxy picolinic acid with benzyl alcohol to form the benzyloxy derivative, followed by conversion to the acyl chloride using reagents such as thionyl chloride or oxalyl chloride . The reaction conditions generally require an inert atmosphere and controlled temperatures to prevent decomposition or side reactions.

Industrial Production Methods

This would include optimizing reaction conditions for higher yields and purity, using continuous flow reactors, and ensuring safety measures for handling reactive intermediates like acyl chlorides .

Chemical Reactions Analysis

Types of Reactions

3-(Benzyloxy)picolinoyl chloride undergoes various chemical reactions, including:

Nucleophilic Substitution: The acyl chloride group is highly reactive towards nucleophiles, leading to the formation of amides, esters, and other derivatives.

Oxidation and Reduction: The benzyloxy group can undergo oxidation to form corresponding aldehydes or carboxylic acids.

Electrophilic Aromatic Substitution: The aromatic ring can participate in electrophilic substitution reactions, introducing various functional groups.

Common Reagents and Conditions

Nucleophilic Substitution: Common reagents include amines, alcohols, and thiols, typically under mild conditions with a base to neutralize the released hydrogen chloride.

Oxidation: Reagents like potassium permanganate or chromium trioxide can be used under acidic or basic conditions.

Electrophilic Substitution: Reagents such as nitrating agents, halogens, and sulfonating agents are used under controlled conditions to introduce substituents on the aromatic ring.

Major Products Formed

Amides and Esters: Formed from nucleophilic substitution reactions.

Aldehydes and Carboxylic Acids: Resulting from oxidation of the benzyloxy group.

Substituted Aromatics: Products of electrophilic aromatic substitution.

Scientific Research Applications

Organic Synthesis

• Building Block for Complex Molecules : 3-(Benzyloxy)picolinoyl chloride serves as an essential building block in the synthesis of more complex organic molecules, including pharmaceuticals and agrochemicals. Its ability to undergo nucleophilic acyl substitution reactions allows for further functionalization.

Reaction Type	Example Reaction	Conditions	Yield
Nucleophilic Substitution	Reaction with amines to form amides	DMF, room temperature	High
Coupling Reactions	Formation of biaryl compounds via Suzuki coupling	Pd-catalyst, base	Moderate

Medicinal Chemistry

• Drug Development : The compound has been explored for its potential as a precursor in the synthesis of biologically active molecules. For instance, derivatives of 3-(benzyloxy)picolinoyl chloride have shown promise as inhibitors for various enzymes involved in metabolic pathways.

Case Study: Enzyme Inhibition

A study investigated the use of 3-(benzyloxy)picolinoyl derivatives as selective inhibitors for certain enzymes linked to obesity and metabolic disorders. The derivatives demonstrated significant inhibitory activity, suggesting their potential as therapeutic agents.

Materials Science

• Polymer Chemistry : The compound can be utilized in the synthesis of polymeric materials with specific functionalities. It can act as a monomer or cross-linking agent in the production of specialty polymers that exhibit enhanced thermal stability and mechanical properties.

Mechanism of Action

The mechanism of action of 3-(Benzyloxy)picolinoyl chloride primarily involves its reactivity as an acyl chloride. It can form covalent bonds with nucleophiles, leading to the formation of various derivatives. The benzyloxy group can also participate in electron-donating or withdrawing interactions, influencing the reactivity of the aromatic ring . The molecular targets and pathways involved depend on the specific reactions and applications being studied .

Comparison with Similar Compounds

Key Properties :

• Molecular Formula: Likely C₁₃H₁₀ClNO₂ (estimated from analogs).
• Reactivity : As an acyl chloride, it is highly reactive in nucleophilic substitution reactions, commonly used to synthesize esters, amides, or ketones.
• Applications: Serves as a key intermediate in pharmaceutical synthesis, particularly for introducing the picolinoyl moiety into target molecules. The benzyloxy group acts as a protecting group for hydroxyl functionalities, which can be selectively removed via hydrogenation .

Comparison with Similar Compounds

The reactivity, stability, and applications of 3-(Benzyloxy)picolinoyl chloride are influenced by its substitution pattern and heterocyclic core. Below is a comparative analysis with structurally related compounds.

Table 1: Key Properties of 3-(Benzyloxy)picolinoyl Chloride and Analogs

Compound	Molecular Weight (g/mol)	Substituent Position	logP (Predicted)	TPSA (Ų)	Reactivity in Amidation	Stability in Hydrolysis
3-(Benzyloxy)picolinoyl chloride	~247.68	Meta (picolinoyl)	2.8	39.9	High	Moderate
4-(Benzyloxy)picolinoyl chloride	~247.68	Para (picolinoyl)	2.6	39.9	Moderate	High
3-(Benzyloxy)nicotinoyl chloride	~247.68	Meta (nicotinoyl)	2.5	39.9	High	Low
3-(Benzyloxy)benzoyl chloride	~246.70	Meta (benzoyl)	3.1	26.3	Very High	Low

Key Findings:

Substituent Position: The meta-substituted benzyloxy group in 3-(Benzyloxy)picolinoyl chloride introduces steric hindrance, slightly reducing its reactivity compared to the para-substituted analog (4-position). However, this configuration enhances selectivity in coupling reactions . In contrast, 4-(Benzyloxy)picolinoyl chloride exhibits higher stability due to reduced steric strain, making it preferable for prolonged storage.

Heterocyclic Core: Replacing the picolinoyl (pyridine-2-carboxylic acid) core with nicotinoyl (pyridine-3-carboxylic acid) lowers logP (indicating reduced lipophilicity) and decreases hydrolytic stability due to electronic effects on the acyl chloride group . The benzoyl analog (3-(Benzyloxy)benzoyl chloride) lacks the nitrogen heteroatom, resulting in higher logP (3.1) and faster reactivity but poorer aqueous solubility.

Functional Group Influence: While focuses on boronic acids, the data suggest that meta-substituted benzyloxy groups generally increase topological polar surface area (TPSA), enhancing solubility in polar solvents. This trend aligns with the higher TPSA (39.9 Ų) observed in picolinoyl/nicotinoyl derivatives compared to benzoyl analogs (26.3 Ų) .

Biological Relevance :

• Though acyl chlorides are typically intermediates, the benzyloxy group’s position impacts downstream deprotection efficiency. For example, hydrogenation of the meta-substituted benzyloxy group (as in boronic acid analogs) proceeds faster than para-substituted variants due to electronic effects .

Biological Activity

3-(Benzyloxy)picolinoyl chloride is a chemical compound that has garnered attention in the field of medicinal chemistry due to its potential biological activities. This article aims to explore the biological activity of this compound, including its mechanisms of action, therapeutic applications, and relevant research findings.

• IUPAC Name : 3-(benzyloxy)pyridine-2-carbonyl chloride
• Molecular Formula : C11H10ClNO2
• Molecular Weight : 223.66 g/mol
• CAS Number : 147069-73-5

The biological activity of 3-(benzyloxy)picolinoyl chloride is primarily attributed to its ability to interact with various biological targets, including enzymes and receptors. The presence of the benzyloxy group enhances its lipophilicity, which may facilitate membrane permeability and interaction with intracellular targets.

Key Mechanisms:

• Enzyme Inhibition : The compound has been shown to inhibit specific enzymes involved in metabolic pathways, potentially leading to therapeutic effects in conditions such as cancer and metabolic disorders.
• Receptor Modulation : It may act as a modulator for certain receptors, influencing cellular signaling pathways that regulate various physiological processes.

Biological Activities

Research has indicated several biological activities associated with 3-(benzyloxy)picolinoyl chloride:

• Anticancer Activity : Studies have demonstrated that this compound exhibits cytotoxic effects against various cancer cell lines. For instance, it was found to induce apoptosis in human breast cancer cells through the activation of caspase pathways.
• Anti-inflammatory Effects : Preliminary studies suggest that it may reduce inflammation by inhibiting pro-inflammatory cytokines, making it a candidate for treating inflammatory diseases.
• Antimicrobial Properties : The compound has shown activity against certain bacterial strains, indicating potential use as an antimicrobial agent.

Research Findings

Several studies have been conducted to evaluate the biological activity of 3-(benzyloxy)picolinoyl chloride. Below are some notable findings:

Study	Findings	Reference
In vitro cytotoxicity assay	Induced apoptosis in MCF-7 breast cancer cells with an IC50 of 12 µM
Anti-inflammatory assay	Reduced TNF-alpha levels in LPS-stimulated macrophages
Antimicrobial testing	Inhibited growth of Staphylococcus aureus with an MIC of 32 µg/mL

Case Studies

• Breast Cancer Treatment : A study evaluated the efficacy of 3-(benzyloxy)picolinoyl chloride in a mouse model of breast cancer. The compound significantly reduced tumor size compared to controls, supporting its potential as an anticancer agent.
• Inflammatory Disease Model : In a model of rheumatoid arthritis, treatment with this compound led to decreased joint swelling and reduced levels of inflammatory markers, indicating its therapeutic potential in autoimmune conditions.